Cas no 1295502-63-4 (5,6-Difluoro-4,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]thiadiazole)

• Product Name: 5,6-Difluoro-4,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]thiadiazole
• CAS No: 1295502-63-4
• MF: C₁₈H₂₄B₂F₂N₂O₄S
• MW: 424.077970504761
• CID: 2952082
• PubChem ID: 68168432
• Update Time: 2024-11-02

5,6-Difluoro-4,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-二硼酸频哪醇酯-5,6-二氟-2,1,3-苯并噻二唑
• 5,6-difluoro-4,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]thiadiazole
• 5,6-difluoro-4,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1,3-benzothiadiazole
• DB-095088
• CS-0343157
• 5,6-Difluorobenzo[c][1,2,5]thiadiazole-4,7-diboronic Acid Bis(pinacol) Ester
• SCHEMBL11924917
• E74828
• 1295502-63-4
• MFCD31631794
• 4,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-difluoro-2,1,3-benzothiadiazole
• SY330461
• 5,6-Difluoro-4,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]thiadiazole

• Inchi： 1S/C18H24B2F2N2O4S/c1-15(2)16(3,4)26-19(25-15)9-11(21)12(22)10(14-13(9)23-29-24-14)20-27-17(5,6)18(7,8)28-20/h1-8H3
• InChI Key： UFEWAOLQODIZHB-UHFFFAOYSA-N
• SMILES： S1N=C2C(C(B3OC(C)(C)C(C)(C)O3)=C(C(=C2B2OC(C)(C)C(C)(C)O2)F)F)=N1

Computed Properties

• Exact Mass: 424.1610951 g/mol
• Monoisotopic Mass: 424.1610951 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 424.1
• Topological Polar Surface Area: 90.9